Cas no 2253633-03-1 (1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride)

• Product Name: 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride
• CAS No: 2253633-03-1
• MF: C₅H₁₁ClF₃N₅
• MW: 233.622549295425
• CID: 6191307
• PubChem ID: 137935934
• Update Time: 2025-06-30

1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253633-03-1
• 1-carbamimidamido-N-(3,3,3-trifluoropropyl)methanimidamide hydrochloride
• EN300-6494794
• 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride

• Inchi： 1S/C5H10F3N5.ClH/c6-5(7,8)1-2-12-4(11)13-3(9)10;/h1-2H2,(H6,9,10,11,12,13);1H
• InChI Key： RKBGTQNKIQYPOB-UHFFFAOYSA-N
• SMILES： Cl.FC(CC/N=C(\N)/N=C(\N)/N)(F)F

Computed Properties

• Exact Mass: 233.0655076g/mol
• Monoisotopic Mass: 233.0655076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride

Research Briefing on 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride (CAS: 2253633-03-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride (CAS: 2253633-03-1) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its guanidine core and trifluoropropyl moiety, has garnered attention due to its unique physicochemical properties. Studies indicate that the trifluoropropyl group enhances metabolic stability and bioavailability, making it a valuable scaffold for drug development. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role as a modulator of specific biological targets.

One of the key findings from recent research is the compound's interaction with enzyme systems involved in inflammatory pathways. In vitro assays demonstrated significant inhibitory activity against select kinases, suggesting potential applications in autoimmune and inflammatory diseases. Furthermore, molecular docking studies have provided insights into the binding mechanisms, highlighting the importance of the guanidine group in target engagement.

In addition to its enzymatic modulation, 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride has shown promise in preclinical models of cancer. Research published in Cancer Research revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to disrupt specific metabolic pathways unique to malignant cells.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, have identified areas for improvement, such as enhancing oral bioavailability and reducing plasma protein binding. Structural analogs and prodrug strategies are currently under investigation to address these limitations.

In conclusion, 1-(Diaminomethylidene)-2-(3,3,3-trifluoropropyl)guanidine;hydrochloride represents a compelling candidate for further development in medicinal chemistry. Its dual activity in modulating enzymatic targets and exhibiting selective cytotoxicity positions it as a versatile tool for therapeutic innovation. Future research should focus on advancing its preclinical profile and exploring its potential in combination therapies.